Cas no 77123-63-8 (Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-)

• Product Name: Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-
• CAS No: 77123-63-8
• MF: C₁₁H₁₄FNSi
• MW: 207.319467067719
• CID: 4181731
• PubChem ID: 12687358
• Update Time: 2025-06-14

Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-
• 4-Fluoro-3-((triMethylsilyl)ethynyl)aniline
• DTXSID801232672
• UACQHSQWXWUFLT-UHFFFAOYSA-N
• 3-(2'-trimethylsilylethynyl)-4-fluoroaniline
• SCHEMBL642348
• 77123-63-8
• 4-fluoro-3-[(trimethylsilyl)ethynyl]aniline
• 4-fluoro-3-[2-(trimethylsilyl)ethynyl]Benzenamine
• 4-fluoro-3-trimethylsilanylethynyl-phenylamine
• DB-123459

• Inchi： 1S/C11H14FNSi/c1-14(2,3)7-6-9-8-10(13)4-5-11(9)12/h4-5,8H,13H2,1-3H3
• InChI Key： UACQHSQWXWUFLT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C(C#C[Si](C)(C)C)=C1

Computed Properties

• Exact Mass: 207.08795415Da
• Monoisotopic Mass: 207.08795415Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-

Recent Advances in the Study of Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]- (CAS: 77123-63-8)

Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-, with the CAS number 77123-63-8, is a fluorinated aromatic compound featuring a trimethylsilyl-protected ethynyl group. This compound has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, particularly as a building block for the synthesis of bioactive molecules and pharmaceutical intermediates. The unique structural features of this compound, including the fluorine atom and the ethynyl group, make it a valuable scaffold for drug discovery and development.

Recent studies have explored the synthetic utility of Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-, in the construction of complex molecules. For instance, researchers have demonstrated its efficacy in Sonogashira coupling reactions, which are pivotal for forming carbon-carbon bonds in the synthesis of conjugated systems. These reactions are often employed in the development of novel therapeutics, including kinase inhibitors and anticancer agents. The trimethylsilyl group serves as a protective moiety, which can be readily removed under mild conditions, allowing for further functionalization of the ethynyl group.

In addition to its synthetic applications, Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-, has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising pharmacological properties, such as anti-inflammatory and antimicrobial effects. The presence of the fluorine atom is particularly noteworthy, as fluorinated compounds often display enhanced metabolic stability and bioavailability, making them attractive candidates for drug development.

One of the most notable recent advancements involves the use of this compound in the synthesis of targeted therapies for neurodegenerative diseases. Researchers have successfully incorporated it into the structure of small molecules designed to modulate specific protein-protein interactions implicated in Alzheimer's disease. The ethynyl group's ability to participate in click chemistry reactions has facilitated the rapid assembly of these therapeutic candidates, accelerating the drug discovery process.

Despite these promising developments, challenges remain in the large-scale production and purification of Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-. Optimization of synthetic routes and the development of more efficient purification techniques are ongoing areas of research. Furthermore, comprehensive toxicological studies are needed to fully assess the safety profile of this compound and its derivatives.

In conclusion, Benzenamine, 4-fluoro-3-[(trimethylsilyl)ethynyl]-, represents a valuable tool in modern medicinal chemistry. Its unique structural features and versatile reactivity make it a key player in the design and synthesis of novel therapeutics. Continued research efforts are expected to uncover additional applications and further elucidate its potential in addressing unmet medical needs.